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Abstract
2-Iodo-4-isopropyl-1-methoxybenzene is a substituted aromatic iodide. This document aims

to provide a comprehensive overview of the available scientific and technical data regarding

this compound. Due to a lack of specific published research focusing exclusively on 2-Iodo-4-
isopropyl-1-methoxybenzene, this guide summarizes its known properties from chemical

databases and outlines general, analogous synthetic methods and characterization techniques

that would be applicable. Currently, there are no detailed experimental studies, quantitative

data from specific applications, or described signaling pathways involving this molecule in the

public domain.

Chemical and Physical Properties
2-Iodo-4-isopropyl-1-methoxybenzene, with the molecular formula C₁₀H₁₃IO, is an organic

compound featuring an iodinated benzene ring substituted with isopropyl and methoxy groups.

[1] The structural and physical properties are primarily based on computational models

available in public chemical databases.
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Table 1: Computed Physicochemical Properties of 2-Iodo-4-isopropyl-1-methoxybenzene[1]

Property Value

Molecular Formula C₁₀H₁₃IO

Molecular Weight 276.11 g/mol

IUPAC Name 2-iodo-1-methoxy-4-propan-2-ylbenzene

CAS Number 1369897-14-2

Canonical SMILES CC(C)C1=CC(=C(C=C1)OC)I

InChI Key RSFTWHHGZLISMJ-UHFFFAOYSA-N

XLogP3 3.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 2

Exact Mass 276.00111 g/mol

Topological Polar Surface Area 9.2 Å²

Potential Synthetic Protocols
While no specific experimental protocol for the synthesis of 2-Iodo-4-isopropyl-1-
methoxybenzene has been published, a plausible route would involve the direct iodination of

the precursor, 4-isopropyl-1-methoxybenzene. The methoxy and isopropyl groups are ortho-,

para-directing. Given that the para position to the isopropyl group is occupied by the methoxy

group, and vice versa, iodination is likely to occur at one of the ortho positions.

General Experimental Protocol for Electrophilic
Iodination of an Activated Benzene Ring
This protocol is a generalized procedure based on known methods for the iodination of

activated aromatic compounds and would require optimization for the specific synthesis of 2-
Iodo-4-isopropyl-1-methoxybenzene.
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Materials:

4-isopropyl-1-methoxybenzene

Iodine (I₂)

An oxidizing agent (e.g., nitric acid, periodic acid, or silver trifluoroacetate)

Solvent (e.g., acetic acid, dichloromethane, or acetonitrile)

Sodium thiosulfate solution

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-isopropyl-1-methoxybenzene in the chosen solvent.

Addition of Reagents: Add iodine to the solution. Slowly add the oxidizing agent to the

reaction mixture. The choice of oxidizing agent and the reaction temperature will be critical

and need to be determined empirically.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC) until the starting material is consumed.

Workup: Cool the reaction mixture to room temperature. Quench the reaction by adding a

saturated solution of sodium thiosulfate to remove unreacted iodine.

Neutralization and Extraction: Neutralize the mixture with a saturated solution of sodium

bicarbonate. Extract the aqueous layer with an organic solvent.

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter and concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the crude product by column chromatography on silica gel or by

distillation under reduced pressure to obtain pure 2-Iodo-4-isopropyl-1-methoxybenzene.

Potential Characterization Methods
Following synthesis, the structure and purity of 2-Iodo-4-isopropyl-1-methoxybenzene would

be confirmed using standard spectroscopic techniques.

Table 2: Expected Spectroscopic Data for 2-Iodo-4-isopropyl-1-methoxybenzene

Technique Expected Observations

¹H NMR

Signals corresponding to the aromatic protons,

the methoxy group protons, and the isopropyl

group protons (a doublet for the methyls and a

septet for the CH). The chemical shifts and

coupling constants of the aromatic protons

would confirm the substitution pattern.

¹³C NMR

Resonances for the ten carbon atoms in the

molecule, including the iodinated carbon, the

carbon bearing the methoxy group, the carbons

of the isopropyl group, and the remaining

aromatic carbons. The chemical shift of the

carbon attached to the iodine atom would be

significantly affected.

Mass Spectrometry

A molecular ion peak corresponding to the exact

mass of the compound (276.00111 Da). The

isotopic pattern would be characteristic of a

mono-iodinated compound.

Infrared (IR) Spectroscopy

Absorption bands characteristic of C-H

stretching (aromatic and aliphatic), C=C

stretching of the aromatic ring, C-O stretching of

the methoxy group, and C-I stretching.

Experimental Workflow Diagram
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The following diagram illustrates a general workflow for the synthesis and characterization of 2-
Iodo-4-isopropyl-1-methoxybenzene based on the potential protocol described above.

Synthesis

Characterization

Start: 4-isopropyl-1-methoxybenzene

Iodination Reaction
(I₂, Oxidizing Agent, Solvent)

Aqueous Workup
(Na₂S₂O₃, NaHCO₃)

Solvent Extraction

Purification
(Column Chromatography / Distillation)

Pure 2-Iodo-4-isopropyl-1-methoxybenzene

¹H and ¹³C NMR Mass Spectrometry IR Spectroscopy
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Caption: A generalized workflow for the synthesis and characterization of 2-Iodo-4-isopropyl-
1-methoxybenzene.

Applications and Future Research
Currently, there is no published literature detailing the applications of 2-Iodo-4-isopropyl-1-
methoxybenzene in drug development, materials science, or as a synthetic intermediate. Aryl

iodides are valuable precursors in cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira

couplings) for the formation of carbon-carbon and carbon-heteroatom bonds. Therefore, 2-
Iodo-4-isopropyl-1-methoxybenzene could potentially serve as a building block in the

synthesis of more complex molecules.

Future research could focus on:

Developing and optimizing a reliable synthetic protocol.

Fully characterizing the compound using modern spectroscopic and analytical techniques.

Investigating its reactivity in various cross-coupling reactions.

Exploring its potential biological activities.

Conclusion
While 2-Iodo-4-isopropyl-1-methoxybenzene is a chemically defined entity, it remains a

compound with a significant lack of dedicated research. The information presented in this guide

is based on data from chemical databases and extrapolations from general chemical principles.

Further experimental investigation is required to fully elucidate its properties, reactivity, and

potential applications. This document serves as a foundational reference for researchers

interested in exploring this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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